Cas no 1782381-44-5 (3-bromo-5-ethyl-1-methyl-pyrazole)

3-Bromo-5-ethyl-1-methyl-pyrazole is a halogenated pyrazole derivative with a molecular formula of C₆H₉BrN₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of bromine at the 3-position enhances its reactivity for further functionalization, while the ethyl and methyl substituents contribute to its steric and electronic properties. Its well-defined structure makes it valuable for constructing complex heterocyclic frameworks. The compound is typically supplied in high purity, ensuring consistent performance in cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.
3-bromo-5-ethyl-1-methyl-pyrazole structure
1782381-44-5 structure
Product Name:3-bromo-5-ethyl-1-methyl-pyrazole
CAS No:1782381-44-5
MF:C6H9BrN2
MW:189.053060293198
CID:5290240
Update Time:2026-03-10

3-bromo-5-ethyl-1-methyl-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-bromo-5-ethyl-1-methyl-
    • 3-bromo-5-ethyl-1-methyl-pyrazole
    • Inchi: 1S/C6H9BrN2/c1-3-5-4-6(7)8-9(5)2/h4H,3H2,1-2H3
    • InChI Key: QKMAVTWCKVOFOH-UHFFFAOYSA-N
    • SMILES: N1(C)C(CC)=CC(Br)=N1

3-bromo-5-ethyl-1-methyl-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-100MG
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
100MG
¥ 1,280.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-250MG
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
250MG
¥ 2,052.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-500MG
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
500MG
¥ 3,418.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-1G
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
1g
¥ 5,121.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-5G
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
5g
¥ 15,364.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-10G
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
10g
¥ 25,608.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-100mg
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
100mg
¥1280.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-250mg
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
250mg
¥2052.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-500mg
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
500mg
¥3419.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAD0035-1g
3-bromo-5-ethyl-1-methyl-pyrazole
1782381-44-5 95%
1g
¥5121.0 2024-04-23

Additional information on 3-bromo-5-ethyl-1-methyl-pyrazole

Professional Introduction to 3-bromo-5-ethyl-1-methyl-pyrazole (CAS No. 1782381-44-5)

3-bromo-5-ethyl-1-methyl-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1782381-44-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of bromine, ethyl, and methyl substituents on the pyrazole ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The structural framework of 3-bromo-5-ethyl-1-methyl-pyrazole consists of a six-membered aromatic ring containing two nitrogen atoms, with bromine attached at the 3-position, an ethyl group at the 5-position, and a methyl group at the 1-position. This specific arrangement imparts distinct reactivity and functionality, enabling its use as a building block in synthesizing more complex molecules. The bromine atom, in particular, serves as a versatile handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of intricate molecular architectures.

In recent years, 3-bromo-5-ethyl-1-methyl-pyrazole has been explored in various research endeavors due to its potential pharmacological properties. Pyrazole derivatives are well-documented for their roles as antimicrobial, anti-inflammatory, and anticancer agents. The introduction of electron-withdrawing groups like bromine can enhance binding affinity to biological targets, while alkyl substituents such as ethyl and methyl can influence metabolic stability and solubility. These characteristics make 3-bromo-5-ethyl-1-methyl-pyrazole a promising candidate for developing novel therapeutic compounds.

One of the most compelling aspects of 3-bromo-5-ethyl-1-methyl-pyrazole is its utility in medicinal chemistry. Researchers have leveraged this compound to design inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, studies have demonstrated that pyrazole-based molecules can modulate the activity of kinases and phosphodiesterases, which are critical in signal transduction cascades. The brominated derivative enhances interactions with these enzymes by improving hydrophobicity and electronic complementarity.

Moreover, 3-bromo-5-ethyl-1-methyl-pyrazole has found applications in agrochemical research. Its structural motifs are incorporated into herbicides and fungicides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. The ethyl and methyl groups contribute to lipophilicity, aiding in membrane permeability and target site accessibility. Recent advances in green chemistry have prompted investigations into optimizing synthesis routes for 3-bromo-5-ethyl-1-methyl-pyrazole, focusing on sustainable methodologies that minimize waste and energy consumption.

The synthetic pathways for 3-bromo-5-ethyl-1-methyl-pyrazole typically involve multi-step organic transformations starting from readily available precursors such as hydrazine derivatives and ketones. The bromination step is often performed using brominating agents like N-bromosuccinimide (NBS) or molecular bromine under controlled conditions to ensure regioselectivity. Subsequent alkylation reactions introduce the ethyl and methyl groups via nucleophilic substitution or Friedel-Crafts alkylation protocols. These synthetic strategies highlight the compound's adaptability in constructing diverse pyrazole derivatives.

In computational chemistry studies, 3-bromo-5-ethyl-1-methyl-pyrazole has been analyzed using density functional theory (DFT) to predict its electronic properties and reactivity profiles. The optimized molecular structures reveal significant π-conjugation across the pyrazole ring, influenced by the electron-withdrawing bromine substituent. Such insights are crucial for designing derivatives with enhanced binding affinities or altered metabolic profiles. High-throughput virtual screening (HTVS) has also been employed to identify potential lead compounds derived from 3-bromo-5-ethyl-1-methyl-pyrazole, accelerating drug discovery pipelines.

The pharmacokinetic behavior of 3-bromo-5-ethyl-1-methyl-pyrazole has been scrutinized through preclinical studies to assess its absorption, distribution, metabolism, excretion (ADME) properties. Initial findings suggest moderate oral bioavailability coupled with reasonable metabolic stability, making it a viable candidate for further development. However, challenges such as potential protein binding interactions and systemic clearance rates need careful consideration during optimization efforts. Advanced techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing metabolites and degradation pathways.

Future directions in research involving 3-bromo-5-ethyl-1-methyl-pyrazole include exploring its role in nanotechnology applications. Pyrazole derivatives are being integrated into metal organic frameworks (MOFs) and quantum dots due to their tunable electronic properties and surface functionalities. The bromine atom provides a site for covalent attachment to these materials, enabling precise control over molecular assembly. Such innovations could lead to breakthroughs in drug delivery systems and sensors tailored for biomedical applications.

Collaborative efforts between academia and industry are driving innovation in utilizing 3-bromo-5-ethyl-1-methyl-pyrazole for real-world solutions. Open science initiatives have facilitated data sharing on synthetic methodologies and biological assays, fostering rapid progress in understanding its potential applications. Regulatory agencies have also acknowledged the importance of pyrazole-based compounds by streamlining approval processes for novel therapeutics derived from this scaffold.

In conclusion,3-bromo - 5 - ethyl - 1 - methyl - pyrazole (CAS No. 1782381 - 44 - 5) represents a versatile chemical entity with broad utility across pharmaceuticals agrochemicals nanotechnologyand beyond Its unique structural features offer opportunitiesfor developing innovative solutions while sustainable synthesis methods ensure long-term viability Research continuesto uncover new applicationsfor this compound highlightingits significancein modern science

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.